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10-Hydroxy Warfarin β-D-Glucuronide 10-Hydroxy Warfarin β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 1007224-61-4
VCID: VC0123476
InChI: InChI=1S/C25H24O11/c1-11(26)21(35-25-20(30)18(28)19(29)22(36-25)23(31)32)15(12-7-3-2-4-8-12)16-17(27)13-9-5-6-10-14(13)34-24(16)33/h2-10,15,18-22,25,27-30H,1H3,(H,31,32)/t15?,18-,19-,20+,21?,22-,25+/m0/s1
SMILES: CC(=O)C(C(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula: C25H24O11
Molecular Weight: 500.456

10-Hydroxy Warfarin β-D-Glucuronide

CAS No.: 1007224-61-4

Reference Standards

VCID: VC0123476

Molecular Formula: C25H24O11

Molecular Weight: 500.456

10-Hydroxy Warfarin β-D-Glucuronide - 1007224-61-4

CAS No. 1007224-61-4
Product Name 10-Hydroxy Warfarin β-D-Glucuronide
Molecular Formula C25H24O11
Molecular Weight 500.456
IUPAC Name (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[1-(4-hydroxy-2-oxochromen-3-yl)-3-oxo-1-phenylbutan-2-yl]oxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C25H24O11/c1-11(26)21(35-25-20(30)18(28)19(29)22(36-25)23(31)32)15(12-7-3-2-4-8-12)16-17(27)13-9-5-6-10-14(13)34-24(16)33/h2-10,15,18-22,25,27-30H,1H3,(H,31,32)/t15?,18-,19-,20+,21?,22-,25+/m0/s1
Standard InChIKey LKOWDOUAWJKYCY-JLCVVVJCSA-N
SMILES CC(=O)C(C(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Synonyms 1-[(4-Hydroxy-2-oxo-2H-1-benzopyran-3-yl)phenylmethyl]-2-oxopropyl β-D-Glucopyranosiduronic Acid;
PubChem Compound 71749425
Last Modified Nov 11 2021
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